Cas no 1805464-42-9 (Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1805464-42-9
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4896062
• Update Time: 2025-06-28

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)7-5(16)3-4(10(13,14)15)6(17-7)8(11)12/h3,8H,2H2,1H3
• InChI Key： XEMMAKGIAHOKTG-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)N=C(C(F)F)C(C(F)(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate, identified by the CAS number 1805464-42-9, is a highly specialized organic compound with significant applications in the field of synthetic chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with various fluorinated groups, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents. The presence of multiple fluorinated substituents, such as the trifluoromethyl and difluoromethyl groups, contributes to its distinctive chemical properties and reactivity.

The synthesis of Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate involves a series of intricate reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. These reactions are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these processes, making this compound more accessible for large-scale production. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in its synthesis.

Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate has garnered significant attention in the pharmaceutical industry due to its potential as an intermediate in drug discovery. Its structure provides a versatile platform for further functionalization, enabling the development of novel bioactive compounds. For instance, researchers have explored its role in the synthesis of kinase inhibitors and other therapeutic agents targeting various diseases, including cancer and inflammatory conditions.

In addition to its pharmaceutical applications, this compound has also found utility in materials science. Its fluorinated substituents impart unique electronic and physical properties, making it suitable for use in advanced materials such as organic light-emitting diodes (OLEDs) and high-performance polymers. Recent studies have demonstrated its potential as a building block for constructing π-conjugated systems with tailored electronic characteristics.

The toxicity profile of Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate has been extensively evaluated to ensure its safe handling and use in industrial settings. According to recent research conducted by leading institutions, this compound exhibits low acute toxicity when administered at typical working concentrations. However, prolonged exposure or high-dose scenarios may require additional safety precautions to mitigate potential health risks.

Looking ahead, the development of Ethyl 2-(difluoromethyl)-5-iodo-3-(trifluoromethyl)pyridine-6-carboxylate is expected to continue driving innovation across multiple disciplines. Its versatility as a synthetic intermediate positions it as a key player in the design of next-generation materials and therapeutic agents. As research progresses, new applications and improved synthetic methodologies will undoubtedly emerge, further solidifying its importance in the chemical sciences.